3-((3-chloropyridin-4-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(3-chloropyridin-4-yl)oxy-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H17ClFN3O2/c18-15-10-20-7-5-16(15)24-14-6-8-22(11-14)17(23)21-9-12-1-3-13(19)4-2-12/h1-5,7,10,14H,6,8-9,11H2,(H,21,23)
• InChI Key: ADLMQVIBEWLSNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Cl)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H17ClFN3O2
• Molecular Weight: 349.8 g/mol

Description

3-((3-chloropyridin-4-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxamides and has been shown to exhibit promising anti-inflammatory and anti-tumor properties.

Scientific Research Applications

• Nonlinear Optical (NLO) Properties and Materials Architecture : A study by (Khalid et al., 2021) investigated pyridine-based hydrazone derivatives, including compounds similar to the one , for their nonlinear optical properties and influence on materials architecture. They found that the compounds exhibited significant NLO properties and contributed to the formation of non-covalent directional interactions, crucial in materials design.

• Molecular Docking and Anticancer Potential : Research by (Jayarajan et al., 2019) included compounds structurally related to 3-((3-chloropyridin-4-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide. They found that these compounds demonstrated significant interactions with the colchicine binding site of tubulin, suggesting potential in inhibiting tubulin polymerization and anticancer activity.

• HIV Research and Drug Discovery : The compound's analogue was studied by (Monteagudo et al., 2007) in the context of HIV integrase inhibitors. They employed 19F-NMR spectroscopy to understand the metabolic fate and excretion balance of the compound, contributing to the selection of potential drug candidates for HIV treatment.

• Synthetic Chemistry and Novel Compound Formation : Research on creating novel heterocyclic compounds by (Caroti et al., 1986) involved the synthesis of N-(1-alkylbenzimidazole-2-yl)-2-chloropyridine-3-carboxamides, akin to the compound . This contributed to the development of previously unknown heterocyclic compounds with potential applications in various fields.

• Antitubercular and Antibacterial Activities : A study by (Bodige et al., 2020) synthesized carboxamide derivatives, similar in structure to the compound , and evaluated their antitubercular and antibacterial activities. They identified certain derivatives as more potent agents than standard reference drugs, highlighting the compound's potential in antimicrobial research.